![molecular formula C16H14ClN3OS2 B302805 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide](/img/structure/B302805.png)
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide, also known as ABT-737, is a small molecule inhibitor that has been extensively studied for its potential in cancer treatment. This compound belongs to the class of BH3 mimetics, which are designed to target the B-cell lymphoma 2 (Bcl-2) family of proteins.
Mechanism of Action
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide works by mimicking the action of the BH3-only proteins, which are responsible for initiating apoptosis in response to cellular stress. BH3-only proteins bind to the anti-apoptotic Bcl-2 family members, such as Bcl-2, Bcl-xL, and Mcl-1, and neutralize their pro-survival function. This compound binds to the same hydrophobic groove on these proteins as the BH3-only proteins, thereby inhibiting their interaction with the anti-apoptotic proteins and leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective effect on cancer cells, sparing normal cells. This is because cancer cells often have a higher expression of anti-apoptotic Bcl-2 family members, making them more sensitive to this compound. This compound has also been shown to synergize with other chemotherapeutic agents, leading to improved efficacy in cancer treatment.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide is its selectivity for cancer cells, which makes it a promising candidate for cancer treatment. However, its efficacy can be limited by the expression levels of anti-apoptotic Bcl-2 family members in cancer cells. Additionally, this compound has a short half-life in vivo, which can limit its effectiveness.
Future Directions
There are several future directions for 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide research, including the development of more potent and selective BH3 mimetics, the identification of biomarkers for patient selection, and the exploration of combination therapies. Additionally, the role of Bcl-2 family members in other diseases, such as neurodegenerative disorders, is an area of active research. Overall, this compound and other BH3 mimetics have the potential to revolutionize cancer treatment and improve patient outcomes.
Synthesis Methods
The synthesis of 2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide involves a series of chemical reactions, including the condensation of 2-aminothiophenol with 2-chloroacetic acid to form 2-(2-carboxyethylthio)aniline. This intermediate is then reacted with 6-amino-1,3-benzothiazole-2-thiol to form the desired product, this compound. The synthesis of this compound has been optimized over the years to improve its yield and purity.
Scientific Research Applications
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide has been extensively studied for its potential in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells by targeting the Bcl-2 family of proteins. These proteins play a crucial role in regulating apoptosis, and their overexpression is often associated with cancer cell survival. This compound has been shown to be effective against a variety of cancer types, including lymphoma, leukemia, and solid tumors.
properties
Molecular Formula |
C16H14ClN3OS2 |
---|---|
Molecular Weight |
363.9 g/mol |
IUPAC Name |
2-[(6-amino-1,3-benzothiazol-2-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide |
InChI |
InChI=1S/C16H14ClN3OS2/c1-9-11(17)3-2-4-12(9)19-15(21)8-22-16-20-13-6-5-10(18)7-14(13)23-16/h2-7H,8,18H2,1H3,(H,19,21) |
InChI Key |
BHMSGONTSWNEOX-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)N |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.